2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H15N3OS/c1-12-4-2-3-5-14(12)10-16(21)20-17-19-15(11-22-17)13-6-8-18-9-7-13/h2-9,11H,10H2,1H3,(H,19,20,21)
• InChI Key: YOIUSUNRVLPRKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained attention in the field of scientific research. This compound has been synthesized and studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or receptors in the body, leading to the observed biological effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide exhibits antitumor activity by inhibiting the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory and analgesic effects by reducing the production of inflammatory mediators and blocking pain signals. In addition, it has been studied for its potential use as a diagnostic tool for Alzheimer's disease by binding to amyloid beta plaques in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide in lab experiments is its potential to exhibit multiple biological effects, making it a versatile compound for studying various diseases and conditions. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide. One direction is to further investigate its mechanism of action and identify specific targets in the body. Another direction is to study its potential use as a diagnostic tool for other diseases, such as Parkinson's disease. Additionally, it may be worthwhile to explore its potential use in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of 2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide involves the reaction of 2-(2-methylphenyl)acetic acid with 4-(4-aminophenyl)-2-thiazolylamine and pyridine in the presence of a coupling agent. The reaction mixture is heated under reflux conditions for several hours, followed by purification using column chromatography. The final product is obtained as a white solid with a yield of around 60%.

Scientific Research Applications

2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide has been studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.